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Compound of Interest

Compound Name: Sulfanitran-d4

Cat. No.: B12423888 Get Quote

Sulfanitran-d4: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sources,

availability, and technical applications of Sulfanitran-d4. This deuterated analog of the

coccidiostatic drug Sulfanitran is an essential tool for researchers, particularly in the field of

drug residue analysis, serving as a robust internal standard for mass spectrometry-based

quantification.

Commercial Availability and Specifications
Sulfanitran-d4 is available from several reputable suppliers of research chemicals and

analytical standards. The product is typically supplied as a solid with purity levels suitable for

sensitive analytical applications. Below is a summary of key specifications from various

commercial sources.
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Supplier
CAS

Number

Molecular

Formula

Molecular

Weight (

g/mol )

Purity
Physical

Form

Storage

Conditions

Pharmaffili

ates

1794753-

46-0

C14H9D4N

3O5S
339.36 High Purity

Pale

Yellow to

Light

Brown

Solid

2-8°C

Refrigerato

r

PDQ

Scientific

1794753-

46-0

C14H9D4N

3O5S
339.36

Not

Specified

Not

Specified
4°C

Clinivex
1794753-

46-0

C14H9D4N

3O5S
339.36

Not

Specified
Solid

2-8°C or

-20°C

Mithridion
1794753-

46-0

Not

Specified

Not

Specified

Not

Specified

Not

Specified
4°C

Alfa

Chemistry

1794753-

46-0

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Santa Cruz

Biotechnol

ogy

1794753-

46-0

C14H9D4N

3O5S
339.36

Not

Specified

Not

Specified

Not

Specified

LGC

Standards

1794753-

46-0

C14H9D4N

3O5S
339.0827

Not

Specified

Not

Specified

Not

Specified

Coompo

Research

Chemicals

1794753-

46-0

C14H8D4N

3O5S
339.36 98%

Pale

Yellow to

Light

Brown

Solid

2-8°C,

Protected

from air

and light

Application as an Internal Standard in LC-MS/MS
Analysis
Sulfanitran-d4 is primarily utilized as an internal standard (IS) in quantitative analytical

methods, most notably in liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12423888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


chemical properties are nearly identical to the unlabeled Sulfanitran, but its increased mass

allows for its differentiation in a mass spectrometer. This co-elution with the target analyte helps

to correct for variations in sample preparation, injection volume, and matrix effects, leading to

more accurate and precise quantification.

Experimental Workflow for Sulfanitran Residue Analysis
The following diagram illustrates a typical workflow for the analysis of Sulfanitran residues in

complex matrices, such as poultry tissue, using Sulfanitran-d4 as an internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing

Homogenized Sample (e.g., Poultry Tissue) Spike with Sulfanitran-d4 (Internal Standard) Liquid-Liquid or QuEChERS Extraction Solid-Phase Extraction (SPE) Cleanup UPLC/HPLC Separation
Final Extract

Tandem Mass Spectrometry (MRM Mode) Quantification (Analyte/IS Ratio) Result Reporting

Click to download full resolution via product page

Typical workflow for Sulfanitran residue analysis.

Detailed Experimental Protocol: Quantification of
Sulfanitran in Poultry Tissue
This protocol is a synthesized example based on common methodologies for sulfonamide

analysis.[1][2][3][4][5] Researchers should validate the method for their specific matrix and

instrumentation.

1. Materials and Reagents

Sulfanitran analytical standard

Sulfanitran-d4 (Internal Standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12423888?utm_src=pdf-body
https://www.benchchem.com/product/b12423888?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC10208667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9370267/
https://www.walshmedicalmedia.com/open-access/analytical-method-optimization-and-determination-of-sulfonamides-chloramphenicol-and-tetracyclines-drug-residues-in-chic.pdf
https://journalofchemistry.org/579/download-research-paper
https://www.mdpi.com/2297-8739/5/2/31
https://www.benchchem.com/product/b12423888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ultrapure water

QuEChERS extraction salts (e.g., MgSO4, NaCl)

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Homogenized blank poultry tissue

2. Standard Solution Preparation

Stock Solutions (1 mg/mL): Accurately weigh and dissolve Sulfanitran and Sulfanitran-d4 in

methanol to prepare individual stock solutions. Store at -20°C.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the Sulfanitran stock solution with an appropriate solvent mixture (e.g., 50:50

acetonitrile:water).

Internal Standard Spiking Solution: Prepare a working solution of Sulfanitran-d4 at a fixed

concentration (e.g., 100 ng/mL) in the same solvent mixture.

3. Sample Preparation (QuEChERS Method)

Weigh 2 g of homogenized poultry tissue into a 50 mL centrifuge tube.

Spike the sample with a known volume of the Sulfanitran-d4 internal standard spiking

solution.

Add 10 mL of acetonitrile.

Vortex vigorously for 1 minute.

Add QuEChERS extraction salts, vortex immediately for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Transfer the supernatant (acetonitrile layer) to a clean tube.
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Dispersive SPE Cleanup: Add the appropriate d-SPE sorbent (e.g., C18 and MgSO4) to the

supernatant, vortex for 30 seconds, and centrifuge at 4000 rpm for 5 minutes.

Take an aliquot of the cleaned extract and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 1 mL of 10%

methanol in water with 0.1% formic acid).

Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial.

4. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping

up to a high percentage of mobile phase B to elute the analytes, followed by a re-

equilibration step.

Flow Rate: 0.3 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:
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Sulfanitran: Precursor ion (Q1) m/z -> Product ions (Q3) m/z (at least two transitions for

confirmation).

Sulfanitran-d4: Precursor ion (Q1) m/z -> Product ion (Q3) m/z.

Optimize collision energies and other source parameters for maximum signal intensity.

5. Quantification

Construct a calibration curve by plotting the ratio of the peak area of Sulfanitran to the peak

area of Sulfanitran-d4 against the concentration of the calibration standards.

Determine the concentration of Sulfanitran in the samples by interpolating the analyte/IS

peak area ratio from the calibration curve.

Logical Relationship of Analytical Steps
The following diagram illustrates the logical flow and dependencies of the key stages in the

analytical method.
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Logical flow of the analytical quantification process.
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This technical guide provides a foundational understanding for the procurement and application

of Sulfanitran-d4. For specific applications, researchers are encouraged to consult the

technical documentation provided by the suppliers and to perform in-house method validation

to ensure data quality and reliability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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